Cas no 1000572-98-4 (5-Bromo-1-chloro-3-fluoro-2-isothiocyanatobenzene)

• Product Name: 5-Bromo-1-chloro-3-fluoro-2-isothiocyanatobenzene
• CAS No: 1000572-98-4
• MF: C₇H₂BrClFNS
• MW: 266.51788187027
• CID: 2852973
• PubChem ID: 26599143
• Update Time: 2025-04-21

5-Bromo-1-chloro-3-fluoro-2-isothiocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• DTXSID60650247
• 1000572-98-4
• 4-Bromo-2-chloro-6-fluorophenylisothiocyanate
• SCHEMBL20744683
• 5-Bromo-1-chloro-3-fluoro-2-isothiocyanatobenzene

• MDL： MFCD09878166
• Inchi： 1S/C7H2BrClFNS/c8-4-1-5(9)7(11-3-12)6(10)2-4/h1-2H
• InChI Key： PEZYIXYCLBLUQK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)Cl)N=C=S)F

Computed Properties

• Exact Mass: 264.87639Da
• Monoisotopic Mass: 264.87639Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 44.5Ų